beta-Estradiol-6-one 6-(o-carboxymethyloxime)
beta-Estradiol-6-one 6-(o-carboxymethyloxime)
Brand Name:
Vulcanchem
CAS No.:
35048-47-6
VCID:
VC21117391
InChI:
InChI=1S/C20H25NO5/c1-20-7-6-13-12-3-2-11(22)8-15(12)17(21-26-10-19(24)25)9-14(13)16(20)4-5-18(20)23/h2-3,8,13-14,16,18,22-23H,4-7,9-10H2,1H3,(H,24,25)/b21-17-/t13-,14-,16+,18+,20+/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)CC(=NOCC(=O)O)C4=C3C=CC(=C4)O
Molecular Formula:
C₂₀H₂₅NO₅
Molecular Weight:
359.4 g/mol
beta-Estradiol-6-one 6-(o-carboxymethyloxime)
CAS No.: 35048-47-6
Cat. No.: VC21117391
Molecular Formula: C₂₀H₂₅NO₅
Molecular Weight: 359.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 35048-47-6 |
|---|---|
| Molecular Formula | C₂₀H₂₅NO₅ |
| Molecular Weight | 359.4 g/mol |
| IUPAC Name | 2-[(Z)-[(8R,9S,13S,14S,17S)-3,17-dihydroxy-13-methyl-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-ylidene]amino]oxyacetic acid |
| Standard InChI | InChI=1S/C20H25NO5/c1-20-7-6-13-12-3-2-11(22)8-15(12)17(21-26-10-19(24)25)9-14(13)16(20)4-5-18(20)23/h2-3,8,13-14,16,18,22-23H,4-7,9-10H2,1H3,(H,24,25)/b21-17-/t13-,14-,16+,18+,20+/m1/s1 |
| Standard InChI Key | AWARIMYXKAIIGO-SBSUSGSLSA-N |
| Isomeric SMILES | C[C@]12CCC3C(C1CC[C@@H]2O)C/C(=N\OCC(=O)O)/C4=C3C=CC(=C4)O |
| SMILES | CC12CCC3C(C1CCC2O)CC(=NOCC(=O)O)C4=C3C=CC(=C4)O |
| Canonical SMILES | CC12CCC3C(C1CCC2O)CC(=NOCC(=O)O)C4=C3C=CC(=C4)O |
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